N'-[1-(2,4-dihydroxyphenyl)ethylidene]-2-(2-toluidino)acetohydrazide N'-[1-(2,4-dihydroxyphenyl)ethylidene]-2-(2-toluidino)acetohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0465619
InChI: InChI=1S/C17H19N3O3/c1-11-5-3-4-6-15(11)18-10-17(23)20-19-12(2)14-8-7-13(21)9-16(14)22/h3-9,18,21-22H,10H2,1-2H3,(H,20,23)/b19-12+
SMILES: CC1=CC=CC=C1NCC(=O)NN=C(C)C2=C(C=C(C=C2)O)O
Molecular Formula: C17H19N3O3
Molecular Weight: 313.35g/mol

N'-[1-(2,4-dihydroxyphenyl)ethylidene]-2-(2-toluidino)acetohydrazide

CAS No.:

Cat. No.: VC0465619

Molecular Formula: C17H19N3O3

Molecular Weight: 313.35g/mol

* For research use only. Not for human or veterinary use.

N'-[1-(2,4-dihydroxyphenyl)ethylidene]-2-(2-toluidino)acetohydrazide -

Specification

Molecular Formula C17H19N3O3
Molecular Weight 313.35g/mol
IUPAC Name N-[(E)-1-(2,4-dihydroxyphenyl)ethylideneamino]-2-(2-methylanilino)acetamide
Standard InChI InChI=1S/C17H19N3O3/c1-11-5-3-4-6-15(11)18-10-17(23)20-19-12(2)14-8-7-13(21)9-16(14)22/h3-9,18,21-22H,10H2,1-2H3,(H,20,23)/b19-12+
Standard InChI Key SJJYJOHERHETDE-XDHOZWIPSA-N
SMILES CC1=CC=CC=C1NCC(=O)NN=C(C)C2=C(C=C(C=C2)O)O

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